Cas no 2428375-74-8 ((3R,5R)-piperidine-3,5-diol hydrochloride)

(3R,5R)-Piperidine-3,5-diol hydrochloride is a chiral piperidine derivative characterized by its stereospecific hydroxyl groups at the 3R and 5R positions. This compound serves as a valuable intermediate in pharmaceutical synthesis, particularly for the development of enantioselective drugs and bioactive molecules. Its rigid, symmetrical structure enhances binding affinity in receptor-targeted applications, while the hydrochloride salt improves solubility and handling stability. The diol functionality allows for further derivatization, making it a versatile building block in medicinal chemistry and asymmetric synthesis. High enantiomeric purity ensures reproducibility in research and industrial processes, supporting its use in peptidomimetics and enzyme inhibitor design.

(3R,5R)-piperidine-3,5-diol hydrochloride structure

2428375-74-8 structure

Product Name:(3R,5R)-piperidine-3,5-diol hydrochloride

CAS No:2428375-74-8

MF:C₅H₁₂ClNO₂

MW:153.607280731201

MDL:MFCD28891838

CID:5088372

PubChem ID:146013228

Update Time:2025-06-07

(3R,5R)-piperidine-3,5-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

- (3R,5R)-piperidine-3,5-diol hydrochloride
- (3R,5R)-piperidine-3,5-diol;hydrochloride
- (3R,5R)-Piperidine-3,5-diol HCl
- P19870
- rel-(3R,5R)-Piperidine-3,5-diol hydrochloride
- trans-Piperidine-3,5-diol hydrochloride
- MDL： MFCD28891838
- Inchi： 1S/C5H11NO2.ClH/c7-4-1-5(8)3-6-2-4;/h4-8H,1-3H2;1H/t4-,5-;/m1./s1
- InChI Key： JLMQNKGWCODIJN-TYSVMGFPSA-N
- SMILES： Cl.O[C@H]1CNC[C@@H](C1)O

Computed Properties

Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 68.8
Topological Polar Surface Area: 52.5

(3R,5R)-piperidine-3,5-diol hydrochloride Pricemore >>

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